Cas no 16250-07-0 (2-Aminopyridine-3-sulfonic acid)

• Product Name: 2-Aminopyridine-3-sulfonic acid
• CAS No: 16250-07-0
• MF: C₅H₆N₂O₃S
• MW: 174.177739620209
• CID: 121524
• PubChem ID: 2762811
• Update Time: 2025-04-18

2-Aminopyridine-3-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 2-Aminopyridine-3-sulfonic acid
• 3-Pyridinesulfonicacid, 2-amino-
• 2-amino-3-pyridinesulfonic acid
• 2-azanylpyridine-3-sulfonic acid
• 3-Pyridinesulfonicacid,2-amino
• 16250-07-0
• DTXSID80376472
• SCHEMBL19043008
• A810377
• FT-0645883
• 3-Pyridinesulfonicacid,2-amino-
• AKOS006295409
• 2-aminopyridine-3-sulfonicAcid
• DB-017503
• 3-Pyridinesulfonic acid, 2-amino-

• MDL： MFCD04114138
• Inchi： 1S/C5H6N2O3S/c6-5-4(11(8,9)10)2-1-3-7-5/h1-3H,(H2,6,7)(H,8,9,10)
• InChI Key： DTSFAEFKJOUTKL-UHFFFAOYSA-N
• SMILES： S(C1=CC=CN=C1N)(=O)(=O)O

Computed Properties

• Exact Mass: 174.01000
• Monoisotopic Mass: 174.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.617
• Refractive Index: 1.634
• PSA: 101.66000
• LogP: 1.57250

2-Aminopyridine-3-sulfonic acid Security Information

• Storage Condition：Sealed in dry,2-8°C